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Compound of Interest

4-Methylcyclohex-3-
Compound Name:
enecarbaldehyde

cat. No.: B3056962

Technical Guide: Physicochemical Properties of
4-Methylcyclohex-3-enecarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
Methylcyclohex-3-enecarbaldehyde, a significant compound in organic synthesis and
fragrance chemistry. This document outlines its boiling point and density, supported by detailed
experimental protocols for these determinations.

Core Physical Properties

4-Methylcyclohex-3-enecarbaldehyde, also known by its CAS number 7560-64-7, is a cyclic
aldehyde with distinct physical characteristics that are crucial for its handling, application, and
purification.[1][2]

Data Presentation

The primary physical properties of 4-Methylcyclohex-3-enecarbaldehyde are summarized in
the table below for quick reference.
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Physical Property Value Conditions
Boiling Point 176.1 °C At 760 mmHg[3][4]
Density 0.998 g/cm?3 Standard Conditions

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the boiling point and density of liquid organic compounds such as 4-Methylcyclohex-3-
enecarbaldehyde.

Boiling Point Determination (Capillary Method)

This method is a common micro-technique for determining the boiling point of a liquid with a
small sample size.

Apparatus and Materials:

e Thiele tube or similar heating bath (e.g., oil bath)

e Thermometer

o Capillary tube (sealed at one end)

o Small test tube (e.g., fusion tube)

o Sample of 4-Methylcyclohex-3-enecarbaldehyde

e Heat source (e.g., Bunsen burner or hot plate)

e Stand and clamp

Procedure:

» A small amount of the liquid organic compound is placed in a fusion tube.[2]

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.[2]
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e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is placed in a heating bath, such as a Thiele tube, which is then gently
and uniformly heated.[2]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The temperature at which a rapid and continuous stream of bubbles is observed is noted.
This indicates that the vapor pressure of the liquid equals the atmospheric pressure.[2]

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]

Density Determination (Pycnometer Method)

The pycnometer method is a precise technique for measuring the density of a liquid by
determining the mass of a known volume.

Apparatus and Materials:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance (accurate to at least 0.001 g)

Temperature-controlled water bath

Sample of 4-Methylcyclohex-3-enecarbaldehyde

Distilled water for calibration

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
an analytical balance.
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» The pycnometer is then filled with distilled water and placed in a temperature-controlled bath
to reach thermal equilibrium at a specific temperature (e.g., 20°C).

e The volume of the pycnometer is precisely calibrated by this measurement.

» After drying the pycnometer again, it is filled with the sample liquid, 4-Methylcyclohex-3-
enecarbaldehyde.

o The filled pycnometer is again placed in the temperature-controlled bath to ensure the liquid
reaches the desired temperature.

e The pycnometer filled with the sample is weighed.

o The density of the sample is calculated by dividing the mass of the liquid (mass of filled
pycnometer minus mass of empty pycnometer) by the calibrated volume of the pycnometer.

(6718l

Process Visualization

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a liquid organic compound.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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